Cas no 2005793-48-4 (3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal)

• Product Name: 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal
• CAS No: 2005793-48-4
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 6289002
• PubChem ID: 165591049
• Update Time: 2025-05-28

3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal
• EN300-1621406
• 2005793-48-4

• Inchi： 1S/C9H11ClOS/c1-9(2,6-11)5-7-3-4-12-8(7)10/h3-4,6H,5H2,1-2H3
• InChI Key： ONDRBHYQBLMBMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CC(C=O)(C)C

Computed Properties

• Exact Mass: 202.0219138g/mol
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal

Comprehensive Overview of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal (CAS No. 2005793-48-4)

The compound 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal, identified by its CAS number 2005793-48-4, is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fragrance chemistry. Its unique structural features, including a chlorothiophene moiety and a dimethylpropanal group, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals often search for terms like "synthesis of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal", "applications of chlorothiophene derivatives", and "CAS 2005793-48-4 uses", reflecting the growing interest in this compound.

One of the key reasons for the popularity of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal is its role in the development of novel pharmaceutical intermediates. With the increasing demand for targeted drug therapies, this compound serves as a critical building block in the synthesis of molecules with potential therapeutic benefits. Recent studies have explored its utility in creating anti-inflammatory agents and central nervous system (CNS) modulators, aligning with the current trend towards personalized medicine. Searches for "drug discovery using chlorothiophene derivatives" and "CAS 2005793-48-4 in medicine" highlight the compound's relevance in modern healthcare.

In addition to its pharmaceutical applications, 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal is also valued in the agrochemical industry. The chlorothiophene component is known for its bioactivity, making it a promising candidate for developing new pesticides and herbicides. As sustainable agriculture becomes a global priority, researchers are investigating how this compound can contribute to eco-friendly pest control solutions. Queries such as "chlorothiophene in agrochemicals" and "green chemistry applications of CAS 2005793-48-4" are increasingly common, reflecting the industry's shift towards environmentally responsible practices.

The fragrance and flavor industry also benefits from the unique properties of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal. Its aldehyde group and aromatic structure make it a valuable ingredient in creating synthetic fragrances with complex olfactory profiles. Perfumers and flavorists often seek compounds like this to develop long-lasting scents and novel flavor enhancers. Popular search terms such as "use of chlorothiophene in perfumery" and "CAS 2005793-48-4 in fragrance formulation" demonstrate the compound's niche but growing role in this sector.

From a chemical perspective, the synthesis of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. These processes are frequently discussed in academic and industrial settings, with searches for "optimized synthesis of CAS 2005793-48-4" and "scalable production of chlorothiophene aldehydes" becoming more prevalent. The compound's stability and reactivity profile make it a subject of interest for chemists aiming to improve yield efficiency and reaction selectivity.

Environmental and safety considerations are also critical when working with 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Searches for "CAS 2005793-48-4 safety data" and "handling chlorothiophene derivatives" indicate that users are keen on understanding best practices for its use in laboratory and industrial settings.

In conclusion, 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal (CAS No. 2005793-48-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and fragrances. Its structural uniqueness and functional versatility make it a valuable asset in chemical research and industrial processes. As interest in specialty chemicals and sustainable solutions grows, this compound is likely to remain a focal point for innovation and development across multiple sectors.